Cas no 861580-69-0 (3-hydroxy-8-methyl-2(1H)-Quinolinone)

• Product Name: 3-hydroxy-8-methyl-2(1H)-Quinolinone
• CAS No: 861580-69-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1119387
• PubChem ID: 44157498
• Update Time: 2025-05-24

3-hydroxy-8-methyl-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-8-methyl-2(1H)-Quinolinone
• 3-hydroxyquinolin-2(1H)-one, 11
• MFCD19704159
• CHEMBL451958
• 3-Hydroxy-8-methylquinolin-2(1H)-one
• SCHEMBL16767856
• SB68584
• 3-hydroxy-8-methyl-1H-quinolin-2-one
• BDBM31157
• SY343311
• 861580-69-0

• Inchi： 1S/C10H9NO2/c1-6-3-2-4-7-5-8(12)10(13)11-9(6)7/h2-5,12H,1H3,(H,11,13)
• InChI Key： CZSLHINQRSDCPZ-UHFFFAOYSA-N
• SMILES： OC1C(NC2C(C)=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 3-hydroxy-8-methyl-2(1H)-Quinolinone

3-Hydroxy-8-Methyl-2(1H)-Quinolinone: A Comprehensive Overview

3-Hydroxy-8-Methyl-2(1H)-Quinolinone (CAS No. 861580-69-0) is a biologically active compound with significant potential in various fields, including pharmacology and materials science. This compound belongs to the quinolinone family, which has been extensively studied due to its unique structural features and diverse biological activities. The molecule consists of a quinoline ring system with hydroxyl and methyl substituents, which contribute to its distinctive properties.

The quinolinone framework is a heterocyclic aromatic compound that has been the focus of numerous studies due to its role as a scaffold for drug development. The addition of a hydroxyl group at position 3 and a methyl group at position 8 introduces steric and electronic effects that enhance the compound's reactivity and selectivity. These modifications also influence its solubility, stability, and bioavailability, making it an attractive candidate for therapeutic applications.

Recent research has highlighted the potential of 3-hydroxy-8-methyl-2(1H)-quinolinone in the field of oncology. Studies have demonstrated that this compound exhibits potent anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation and metastasis. For instance, it has been shown to inhibit the activity of kinases such as PI3K/AKT/mTOR, which are critical for cancer cell survival and growth. This makes it a promising lead compound for the development of targeted therapies against various malignancies.

In addition to its anti-cancer properties, 3-hydroxy-8-methyl-2(1H)-quinolinone has also been investigated for its anti-inflammatory and anti-bacterial activities. Preclinical studies have revealed that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has demonstrated potent activity against Gram-positive and Gram-negative bacteria, including multi-drug resistant strains, suggesting its potential as an alternative to conventional antibiotics.

The synthesis of 3-hydroxy-8-methyl-2(1H)-quinolinone involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach involves the condensation of o-amino phenol with aldehydes or ketones in the presence of acid catalysts. Subsequent oxidation or reduction steps are then employed to introduce the hydroxyl and methyl groups at specific positions on the quinoline ring. The optimization of reaction conditions, such as temperature, pH, and solvent choice, is crucial to ensure high yields and purity of the final product.

The structural elucidation of 3-hydroxy-8-methyl-2(1H)-quinolinone has been achieved through various spectroscopic techniques, including NMR, IR, and UV-Vis spectroscopy. These analyses have confirmed the presence of key functional groups and provided insights into the molecule's electronic properties. Additionally, X-ray crystallography has been used to determine the three-dimensional arrangement of atoms in the crystal lattice, which is essential for understanding its physical properties and potential applications.

From a materials science perspective, 3-hydroxy-8-methyl-2(1H)-quinolinone has shown promise as a precursor for advanced materials such as organic semiconductors and coordination polymers. Its conjugated pi-system allows for efficient charge transport, making it suitable for applications in organic electronics. Recent studies have explored its use in creating light-emitting diodes (LEDs) and photovoltaic devices, where it exhibits excellent luminescent properties under UV irradiation.

In terms of environmental impact, 3-hydroxy-8-methyl-2(1H)-quinolinone has been assessed for its biodegradability and toxicity profiles. Initial studies suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations; however, further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies have also expressed interest in this compound due to its potential for widespread use in pharmaceuticals and industrial applications.

Looking ahead, the development of efficient synthetic routes for 3-hydroxy-8-methyl-2(1H)-quinolinone remains a key area of research. Green chemistry approaches, such as catalytic hydrogenation or enzymatic synthesis, are being explored to minimize waste generation and reduce energy consumption during production. These advancements will not only enhance the scalability of manufacturing processes but also contribute to sustainable practices in chemical synthesis.

In conclusion, 3-hydroxy-8-methyl-2(1H)-quinolinone (CAS No. 861580-69-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure enables diverse biological activities, making it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.